Cas no 1643564-45-7 (5-Bromo-2-chloro-4-(methyl-d3)-pyrimidine)

• Product Name: 5-Bromo-2-chloro-4-(methyl-d3)-pyrimidine
• CAS No: 1643564-45-7
• MF: C₅H₄BrClN₂
• MW: 210.474143981934
• CID: 6810956
• PubChem ID: 133554124
• Update Time: 2025-03-06

5-Bromo-2-chloro-4-(methyl-d3)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1643564-45-7
• 5-Bromo-2-chloro-4-(methyl-d3)-pyrimidine
• CS-27933

• Inchi： 1S/C5H4BrClN2/c1-3-4(6)2-8-5(7)9-3/h2H,1H3/i1D3
• InChI Key： IIALSLVGUGOODS-FIBGUPNXSA-N
• SMILES： BrC1=CN=C(N=C1C([2H])([2H])[2H])Cl

Computed Properties

• Exact Mass: 208.94347Da
• Monoisotopic Mass: 208.94347Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų